Cas no 62224-29-7 (2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester structure
62224-29-7 structure
Product Name:2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester
CAS No:62224-29-7
MF:C9H10BrNO4S
MW:308.149000644684
CID:453690
PubChem ID:71388610
Update Time:2025-09-22

2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester
    • tert-butyl 5-bromo-4-nitrothiophene-2-carboxylate
    • tert-Butyl5-bromo-4-nitrothiophene-2-carboxylate
    • 2-Thiophenecarboxylic acid,5-bromo-4-nitro-,1,1-dimethylethyl ester
    • 62224-29-7
    • A913704
    • DTXSID80810669
    • Inchi: 1S/C9H10BrNO4S/c1-9(2,3)15-8(12)6-4-5(11(13)14)7(10)16-6/h4H,1-3H3
    • InChI Key: KGXMNNNYEMVFDQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=O)OC(C)(C)C)S1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 306.9514
  • Monoisotopic Mass: 306.95139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 69.44

2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester Pricemore >>

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